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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B10861215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FPI-1523 is a potent, sodium salt derivative of Avibactam, a well-characterized β-lactamase

inhibitor. Primarily recognized for its robust antibacterial properties, FPI-1523 functions through

the inhibition of β-lactamase enzymes and Penicillin-Binding Protein 2 (PBP2).[1] While its

principal application lies in combating bacterial resistance, the unique inhibitory profile of FPI-

1523 warrants exploration in broader cell culture-based research, including studies on off-target

effects, cell wall synthesis pathways in relevant models, and potential unforeseen applications

in eukaryotic systems.

These application notes provide a comprehensive guide for the preparation and use of FPI-
1523 sodium solutions in a cell culture setting, intended for researchers investigating its

biological activities.
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Property Value

Synonyms FPI-1523 sodium

CAS Number 1452459-52-7

Molecular Formula C₉H₁₃N₄NaO₇S

Molecular Weight 344.28 g/mol

Biological Activity
FPI-1523 is a potent inhibitor of a range of β-lactamase enzymes, including CTX-M-15 and

OXA-48, with reported Kd values of 4 nM and 34 nM, respectively.[1] Additionally, it

demonstrates inhibitory activity against Penicillin-Binding Protein 2 (PBP2) with an IC50 of 3.2

μM.[1] Its primary mechanism involves the disruption of bacterial cell wall synthesis. While its

effects on mammalian cells are not extensively documented, its inhibitory action on key

enzymatic pathways suggests potential for broader biological investigation.

Signaling Pathway
The primary signaling pathway influenced by FPI-1523 is bacterial cell wall biosynthesis

through the inhibition of PBP2, a key enzyme in peptidoglycan synthesis. In the context of drug

development and safety assessment, it is crucial to investigate potential off-target effects on

eukaryotic signaling pathways. The diagram below illustrates the known microbial target of FPI-

1523.
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Preparation

Treatment

Analysis

Plate cells and allow attachment

Prepare working concentrations of FPI-1523

Aspirate old media

Add media with FPI-1523

Incubate for desired time

Perform downstream assays (e.g., viability, signaling)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: FPI-1523 Sodium
Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861215#fpi-1523-sodium-solution-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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